Cas no 170954-08-2 (Benzoic acid, 2-(2-quinolinyl)-)
170954-08-2 structure
Product Name:Benzoic acid, 2-(2-quinolinyl)-
CAS No:170954-08-2
MF:C16H11NO2
MW:249.264044046402
CID:1358525
Update Time:2024-08-17
Benzoic acid, 2-(2-quinolinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(2-quinolinyl)-
- 2-[2]quinolyl-benzoic acid
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- Inchi: 1S/C16H11NO2/c18-16(19)13-7-3-2-6-12(13)15-10-9-11-5-1-4-8-14(11)17-15/h1-10H,(H,18,19)
- InChI Key: PXFNQBJJGDVHER-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC=C1C1C=CC2C(N=1)=CC=CC=2
Computed Properties
- Exact Mass: 249.07903
Experimental Properties
- Density: 1.280±0.06 g/cm3(Predicted)
- Boiling Point: 439.6±25.0 °C(Predicted)
- PSA: 50.19
- pka: 2.81±0.36(Predicted)
Benzoic acid, 2-(2-quinolinyl)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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